Cas no 2172191-18-1 (1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172191-18-1
• MF: C₉H₇ClFN₃O₂S
• MW: 275.687182664871
• CID: 6253539
• PubChem ID: 165603620
• Update Time: 2025-10-22

1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide
• EN300-1591098
• 2172191-18-1

• Inchi： 1S/C9H7ClFN3O2S/c10-6-2-1-3-7(9(6)11)14-8(4-5-13-14)17(12,15)16/h1-5H,(H2,12,15,16)
• InChI Key： AKPYTOKPIWSTLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N1C(=CC=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 274.9931535g/mol
• Monoisotopic Mass: 274.9931535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide

Recent Advances in the Study of 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide (CAS: 2172191-18-1)

1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide (CAS: 2172191-18-1) is a promising small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrazole sulfonamide class, which has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory diseases and certain types of cancer. The unique structural features of this molecule, including the chloro-fluorophenyl moiety and the sulfonamide group, contribute to its biological activity and make it a valuable candidate for further research and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide. One key finding is its ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical regulators of inflammatory responses. These findings suggest that 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide could serve as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the potential anticancer effects of this compound. A study conducted by a team at the National Cancer Institute (2024) revealed that 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to selectively target cancer cells while sparing normal cells highlights its potential as a safer and more effective therapeutic option. Further mechanistic studies are underway to identify the specific molecular targets and pathways involved in its anticancer activity.

The synthesis and optimization of 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties, such as improved solubility and bioavailability. These developments are critical for advancing the compound through the drug discovery pipeline.

Despite the promising findings, several challenges remain in the development of 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(3-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide (CAS: 2172191-18-1) represents a promising candidate for the treatment of inflammatory diseases and cancer. Recent research has shed light on its molecular mechanisms, therapeutic potential, and synthetic optimization. Continued investigation and development of this compound could lead to the discovery of novel and effective treatments for a range of medical conditions.